1-methyl-4-[(3-methylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-methyl-4-(3-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C12H18N2O2S/c1-11-4-3-5-12(10-11)17(15,16)14-8-6-13(2)7-9-14/h3-5,10H,6-9H2,1-2H3
• InChI Key: JZLSGOTZKRYLLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)N2CCN(CC2)C
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

1-methyl-4-[(3-methylphenyl)sulfonyl]piperazine is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is also known as PMSF, which stands for phenylmethylsulfonyl fluoride. PMSF is a white crystalline powder that is soluble in organic solvents, such as ethanol and acetone. In

Mechanism of Action

PMSF irreversibly inhibits serine proteases by covalently modifying the active site of the enzyme. The sulfonyl fluoride group in PMSF reacts with the hydroxyl group in the serine residue of the protease, resulting in the formation of a stable covalent bond. This modification prevents the protease from functioning properly, effectively inhibiting its activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of PMSF depend on the specific protease that is being inhibited. PMSF has been shown to inhibit a variety of serine proteases, including trypsin, chymotrypsin, and thrombin. Inhibition of these proteases can have a variety of effects on biological systems, including changes in blood clotting, digestion, and inflammation.

Advantages and Limitations for Lab Experiments

One of the primary advantages of PMSF is its specificity for serine proteases. By irreversibly inhibiting these enzymes, PMSF can be used to study the function of specific proteases in biological systems. However, PMSF has some limitations as well. It is important to note that PMSF is not a universal protease inhibitor, and may not be effective against all proteases. Additionally, PMSF can be toxic in high doses, and must be used with caution in laboratory experiments.

Future Directions

There are a number of potential future directions for research involving PMSF. One area of interest is the development of new protease inhibitors that are more specific and effective than PMSF. Additionally, PMSF could be used in combination with other protease inhibitors to study the function of multiple proteases in biological systems. Finally, PMSF could be used in clinical research to investigate the role of serine proteases in disease states, such as cancer and inflammation.
Conclusion:
In conclusion, 1-methyl-4-[(3-methylphenyl)sulfonyl]piperazine, also known as PMSF, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. PMSF is primarily used as a protease inhibitor, and has been shown to irreversibly inhibit a variety of serine proteases. While PMSF has some limitations, it has a number of potential applications in future research, particularly in the study of proteases in biological systems.

Synthesis Methods

The synthesis of 1-methyl-4-[(3-methylphenyl)sulfonyl]piperazine involves the reaction of phenylmagnesium bromide with methyl p-toluenesulfonate. The resulting product is then treated with methylamine to yield PMSF. This synthesis method has been described in detail in scientific literature, and has been used to produce PMSF for various research studies.

Scientific Research Applications

PMSF has been used in a variety of scientific research studies, particularly in the field of biochemistry. One of the primary applications of PMSF is as a protease inhibitor. PMSF irreversibly inhibits serine proteases, which are enzymes that play a role in a variety of physiological processes. By inhibiting these enzymes, PMSF can be used to study the function of specific proteases in biological systems.